Cas no 1856694-96-6 (5-Bromo-3-nitro-2-(oxetan-3-yloxy)pyridine)

• Product Name: 5-Bromo-3-nitro-2-(oxetan-3-yloxy)pyridine
• CAS No: 1856694-96-6
• MF: C₈H₇BrN₂O₄
• MW: 275.056181192398
• MDL: MFCD33023656
• CID: 4781657
• Update Time: 2025-11-01

5-Bromo-3-nitro-2-(oxetan-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-nitro-2-(oxetan-3-yloxy)pyridine

• MDL： MFCD33023656
• Inchi： 1S/C8H7BrN2O4/c9-5-1-7(11(12)13)8(10-2-5)15-6-3-14-4-6/h1-2,6H,3-4H2
• InChI Key： BHVHGWOZFDZQTE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])OC1COC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.4
• Topological Polar Surface Area: 77.2

Additional information on 5-Bromo-3-nitro-2-(oxetan-3-yloxy)pyridine

Research Brief on 5-Bromo-3-nitro-2-(oxetan-3-yloxy)pyridine (CAS: 1856694-96-6): Recent Advances and Applications

5-Bromo-3-nitro-2-(oxetan-3-yloxy)pyridine (CAS: 1856694-96-6) is a specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique oxetane and pyridine moieties, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the development of kinase inhibitors, antimicrobial agents, and targeted therapies for oncology and infectious diseases.

The structural features of 5-Bromo-3-nitro-2-(oxetan-3-yloxy)pyridine, including the electron-withdrawing nitro group and the oxetane ring, contribute to its reactivity and ability to participate in diverse chemical transformations. Researchers have leveraged these properties to design and synthesize analogs with enhanced pharmacological profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of covalent inhibitors targeting Bruton's tyrosine kinase (BTK), a key player in B-cell malignancies.

In addition to its role in kinase inhibitor development, 5-Bromo-3-nitro-2-(oxetan-3-yloxy)pyridine has been explored as a precursor for antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel nitroheterocyclic compounds exhibiting potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The oxetane moiety was found to improve metabolic stability and bioavailability, addressing a common challenge in antibiotic design.

Ongoing research is also investigating the compound's potential in targeted drug delivery systems. The oxetane ring's ability to modulate solubility and permeability makes it an attractive candidate for prodrug strategies. Preliminary data from a 2024 study suggest that derivatives of 5-Bromo-3-nitro-2-(oxetan-3-yloxy)pyridine can be engineered to release therapeutic payloads selectively in tumor microenvironments, minimizing off-target effects.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 5-Bromo-3-nitro-2-(oxetan-3-yloxy)pyridine to ensure scalability and cost-effectiveness. Recent advances in flow chemistry and catalytic methods, however, are paving the way for more efficient production. As research continues, this compound is expected to play an increasingly important role in the discovery of next-generation therapeutics.